Cas no 1261580-72-6 (2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone
• CAS No: 1261580-72-6
• MF: C₁₀H₇BrF₄O₂
• MW: 315.05899643898
• CID: 4988254
• Update Time: 2025-09-27

2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7BrF4O2/c1-5(11)8(16)6-3-2-4-7(12)9(6)17-10(13,14)15/h2-5H,1H3
• InChI Key： PRBUYFLDIYIQRL-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1OC(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone

Introduction to 2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone (CAS No. 1261580-72-6)

2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone (CAS No. 1261580-72-6) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromine, fluorine, and trifluoromethoxy functional groups, exhibits a range of properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular formula of 2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone is C₁₀H₆BrF₄O₂, and its molecular weight is approximately 309.05 g/mol. The presence of the bromine atom and the trifluoromethoxy group imparts significant reactivity and stability to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

In recent years, the use of halogenated compounds in medicinal chemistry has seen a surge due to their ability to modulate biological activity and improve pharmacological properties. 2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone is no exception. Its unique combination of functional groups allows for the fine-tuning of physicochemical properties, such as solubility, lipophilicity, and metabolic stability, which are crucial for drug development.

One of the key applications of 2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone is in the synthesis of potential therapeutic agents. For instance, recent studies have explored its use as an intermediate in the development of anti-cancer drugs. The bromine atom can be readily substituted with other functional groups, allowing for the creation of diverse derivatives with varying biological activities. This flexibility makes it a valuable starting material for high-throughput screening and lead optimization processes.

The trifluoromethoxy group in 2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone is particularly noteworthy due to its influence on the electronic properties of the molecule. Fluorine atoms are known for their strong electron-withdrawing effect, which can enhance the potency and selectivity of drug candidates. This property has been leveraged in the design of inhibitors targeting specific enzymes and receptors involved in various diseases.

In addition to its role in drug discovery, 2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone has also been investigated for its potential use in diagnostic imaging agents. The presence of fluorine atoms makes it suitable for positron emission tomography (PET) imaging, where fluorinated compounds are often used due to their favorable radiolabeling properties. This application opens up new avenues for non-invasive monitoring of disease progression and treatment efficacy.

The synthesis of 2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, transition-metal-catalyzed cross-coupling reactions have been successfully employed to introduce the bromine and trifluoromethoxy groups onto the aromatic ring.

The safety profile of 2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone is an important consideration in both research and industrial settings. While it is not classified as a hazardous substance under current regulations, proper handling and storage protocols should be followed to ensure workplace safety. Researchers should be aware of potential health risks associated with exposure to halogenated compounds and take appropriate precautions.

In conclusion, 2-Bromo-3'-fluoro-2'-(trifluoromethoxy)propiophenone (CAS No. 1261580-72-6) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure offers opportunities for developing novel therapeutic agents and diagnostic tools, making it an important focus area for ongoing scientific investigations.